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Compound of Interest

Compound Name:
Disodium hydrate D-mannose 6-

phosphate

Cat. No.: B12062492

Get Quote

Part 1: Chemical Profile & Immediate Safety
Before executing disposal, verify the chemical identity and hazard status. While M6P is

generally non-toxic to humans, its phosphate content classifies it as an environmental pollutant

(eutrophication risk) requiring specific handling.

Chemical Identification Table
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Parameter Specification

Chemical Name D-Mannose 6-phosphate disodium salt hydrate

Common Abbreviation M6P-Na2

CAS Number
33068-18-7 (anhydrous); 3672-01-3 (general

M6P)

Molecular Formula C₆H₁₁Na₂O₉P[1][2][3][4][5][6] · xH₂O

GHS Classification
Non-Hazardous (Not classified as dangerous

substance)

Storage Class 11 (Combustible Solids)

Water Hazard Class (WGK)
WGK 3 (Highly hazardous to water - Strict

containment required)

Critical Safety Note: Although M6P is not acutely toxic to humans, the WGK 3 classification

indicates a severe potential for environmental damage if released into waterways. DO NOT

POUR DOWN THE LAB DRAIN.

Part 2: Disposal Decision Logic (Visualized)
The following decision tree illustrates the correct workflow for disposing of M6P in various

laboratory states.
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Identify M6P Waste State

Scenario A:
Solid Powder

(Expired/Spilled)

Scenario B:
Aqueous Stock
(Chemical Only)

Scenario C:
Cell Culture Media
(Bio-Contaminated)

Containerize:
Screw-top HDPE Jar

Label: 'Non-Hazardous Chem Waste'

Sweep/Scoop

Containerize:
Waste Carboy (Blue/White)

Label: 'Aqueous Phosphate Waste'

No Drain Disposal
Deactivation Step:
Add 10% Bleach
(30 min contact)

Kill Biologicals

Safe for Chem Waste

Handover to EHS
for Incineration/Landfill

Click to download full resolution via product page
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Figure 1: Operational decision tree for M6P waste streams, prioritizing environmental

containment.

Part 3: Detailed Operational Protocols
Scenario A: Solid Waste (Powder Spills or Expired
Reagents)
Objective: Prevent particulate dispersion and water system contamination.

PPE Requirement: Wear standard nitrile gloves, lab coat, and safety glasses. Respiratory

protection (N95) is recommended if handling large quantities to prevent inhalation of dust.

Containment: Do not sweep dust into the air. If spilled, cover with a damp paper towel to

minimize aerosolization.

Collection:

Scoop material into a wide-mouth high-density polyethylene (HDPE) jar.

Wipe the surface with a damp cloth; place the cloth into the same jar.

Labeling: Label as "Non-Hazardous Chemical Waste - Solid (Contains Phosphates)."

Disposal: Submit for EHS pickup. Never dispose of in regular trash bins.

Scenario B: Aqueous Stock Solutions (Chemical Only)
Objective: Prevent eutrophication in local water systems.

The "No-Drain" Rule: Despite being a sugar derivative, the high phosphate content can

trigger algal blooms. Most municipal water treatment plants cannot effectively remove high-

concentration phosphate pulses.

Segregation: Pour the solution into a dedicated "Aqueous Waste" carboy.

Compatibility Note: M6P is compatible with general organic solvent waste streams if

necessary, but segregation is preferred to reduce disposal costs.
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Labeling: Tag the carboy with the chemical name and concentration (e.g., "100mM Mannose

6-Phosphate").

Scenario C: Bio-Contaminated Media (Cell Culture)
Objective: Inactivate biological agents (cells/viral vectors) before chemical disposal.

Context: M6P is often used to inhibit lysosomal enzyme uptake in cell cultures. This waste is

dual-hazard: biological and chemical.

Deactivation Protocol:

Add household bleach (sodium hypochlorite) to the media to achieve a final concentration

of 10% (v/v).

Incubation: Allow to sit for 30 minutes to ensure biological sterilization.

Disposal:

Do not autoclave if the media contains other volatile chemicals (though M6P itself is heat

stable).

Dispose of the bleached liquid into the "Deactivated Biological Liquid Waste" stream or the

general chemical waste stream, depending on your institution's specific policy on bleached

waste.

Part 4: Scientific Rationale & Mechanism
Why do we regulate a sugar molecule so strictly?

Environmental Impact: The Phosphate Driver
While the "Mannose" component is a harmless carbohydrate, the "6-Phosphate" moiety is the

critical factor. Phosphate is the limiting nutrient in many freshwater ecosystems. Releasing

laboratory quantities of M6P contributes to eutrophication, a process where excess nutrients

stimulate explosive algal growth, depleting oxygen and killing aquatic life (hypoxia) [1].[7] This

justifies the WGK 3 classification found in safety literature [2].
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Biological Mechanism: The M6P Pathway
Understanding how M6P functions in the cell reinforces the need for careful handling in

biological scenarios. M6P acts as a high-affinity "zip code" for the lysosome.
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Figure 2: The Mannose 6-Phosphate trafficking pathway. M6P tags direct enzymes to the

lysosome [3].[5]

In research, exogenous M6P is often added to block this receptor (MPR), preventing the uptake

of lysosomal enzymes or viral vectors. This means waste media likely contains active biological

signaling molecules that could perturb local microbial communities if released untreated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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